Cas no 902837-15-4 (N-Methyl-2-(1-piperazinyl)nicotinamide)

• Product Name: N-Methyl-2-(1-piperazinyl)nicotinamide
• CAS No: 902837-15-4
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 4719253
• PubChem ID: 28054516
• Update Time: 2025-05-20

N-Methyl-2-(1-piperazinyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-METHYL-2-(1-PIPERAZINYL)NICOTINAMIDE
• N-Methyl-2-(1-piperazinyl)pyridine-3-carboxamide
• N-Methyl-2-Piperazin-1-Yl-Nicotinamide
• n-methyl-2-(1-piperazino)nicotinamide
• ST50827512
• N-METHYL-2-PIPERAZIN-1-YLNICOTINAMIDE
• N-methyl(2-piperazinyl(3-pyridyl))carboxamide
• N-Methyl-2-(1-piperazinyl)nicotinamide, AldrichCPR
• N-METHYL-2-(PIPERAZIN-1-YL)PYRIDINE-3-CARBOXAMIDE
• 902837-15-4
• DS-017676
• N-methyl-2-piperazin-1-ylpyridine-3-carboxamide
• CLB83715
• N-Methyl-2-(piperazin-1-yl)nicotinamide
• AKOS022534670
• N-Methyl-2-(1-piperazinyl)nicotinamide

• Inchi： 1S/C11H16N4O/c1-12-11(16)9-3-2-4-14-10(9)15-7-5-13-6-8-15/h2-4,13H,5-8H2,1H3,(H,12,16)
• InChI Key： PKJNZUNKHVUUBC-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN=C1N1CCNCC1)NC

Computed Properties

• Exact Mass: 220.132
• Monoisotopic Mass: 220.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3
• XLogP3: -0.1

N-Methyl-2-(1-piperazinyl)nicotinamide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on N-Methyl-2-(1-piperazinyl)nicotinamide

Introduction to N-Methyl-2-(1-piperazinyl)nicotinamide (CAS No. 902837-15-4)

N-Methyl-2-(1-piperazinyl)nicotinamide, identified by the Chemical Abstracts Service Number (CAS No.) 902837-15-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyridine ring linked to a piperazine moiety through an amide bond, has garnered attention due to its structural features and potential biological activities. The presence of the piperazine group suggests possible interactions with biological targets, while the nicotinamide component hints at connections to metabolic pathways and neurochemical processes.

The compound’s structure is of particular interest in the context of modern drug design. The pyridine ring, a common pharmacophore in medicinal chemistry, often serves as a scaffold for developing bioactive molecules. When combined with the piperazine nitrogen heterocycle, it enhances the molecule’s ability to interact with protein targets, particularly enzymes and receptors. This structural motif is frequently explored in the development of central nervous system (CNS) drugs, where precise targeting is crucial.

In recent years, there has been growing interest in nicotinamide derivatives as potential therapeutic agents. Nicotinamide, also known as Niacinamide, is a water-soluble form of vitamin B3 and plays a vital role in cellular metabolism. Its derivatives have been investigated for various pharmacological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. The introduction of a methyl group at the 2-position and a piperazine moiety at the 1-position in N-Methyl-2-(1-piperazinyl)nicotinamide may modulate these properties, making it a promising candidate for further investigation.

One of the most compelling aspects of N-Methyl-2-(1-piperazinyl)nicotinamide is its potential application in treating neurological disorders. Piperazine derivatives are well-known for their ability to interact with neurotransmitter systems, particularly serotonin and dopamine pathways. This makes them attractive candidates for drugs targeting conditions such as depression, anxiety, and schizophrenia. Additionally, the nicotinamide component may contribute to neuroprotection by influencing mitochondrial function and antioxidant defenses.

Recent studies have begun to explore the pharmacokinetic and pharmacodynamic properties of this compound. Preclinical research suggests that N-Methyl-2-(1-piperazinyl)nicotinamide may exhibit favorable bioavailability and metabolic stability, which are critical factors for drug efficacy. Furthermore, its interaction with cytochrome P450 enzymes has been examined to assess potential drug-drug interactions. These studies are essential for understanding how the compound behaves within the body and for designing safe dosing regimens.

The synthesis of N-Methyl-2-(1-piperazinyl)nicotinamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the amide bond between nicotinamide and piperazine derivatives, followed by methylation at the designated position. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies.

In clinical settings, N-Methyl-2-(1-piperazinyl)nicotinamide is being evaluated for its therapeutic potential in several disease models. Animal studies have shown promising results in improving cognitive function and reducing inflammation in models of neurodegenerative diseases. These findings are encouraging but require further validation through human trials before any definitive conclusions can be drawn.

The regulatory landscape for such compounds is also evolving. Regulatory agencies now recognize the importance of early engagement with researchers to ensure that new drug candidates meet safety and efficacy standards before significant resources are invested. This approach helps streamline the drug development process and reduces attrition rates during later stages.

From a commercial perspective, companies investing in N-Methyl-2-(1-piperazinyl)nicotinamide are positioning themselves at the forefront of innovation in CNS drug development. The market for neurological therapies continues to grow as populations age and awareness of mental health issues increases globally. Companies that can successfully navigate regulatory hurdles and demonstrate clinical efficacy stand to gain significant market share.

The future directions for research on N-Methyl-2-(1-piperazinyl)nicotinamide include exploring its mechanism of action in greater detail and identifying new therapeutic applications beyond CNS disorders. Investigating its interactions with other biological pathways may uncover additional benefits or reveal potential side effects that need to be managed.

In conclusion,N-Methyl-2-(1-piperazinyl)nicotinamide (CAS No. 902837-15-4) represents a promising area of research with significant potential for developing novel therapeutics. Its unique structure combines elements known to interact with biological targets relevant to neurological health, making it an attractive candidate for further clinical investigation.